Cas no 1415415-01-8 (7-Fluoro-2-methoxy-8-methyl-1,5-naphthyridine)
7-Fluoro-2-methoxy-8-methyl-1,5-naphthyridine Chemical and Physical Properties
Names and Identifiers
-
- 7-Fluoro-2-methoxy-8-methyl-1,5-naphthyridine
- 1,5-Naphthyridine, 7-fluoro-2-methoxy-8-methyl-
-
- Inchi: 1S/C10H9FN2O/c1-6-7(11)5-12-8-3-4-9(14-2)13-10(6)8/h3-5H,1-2H3
- InChI Key: CJNHAHGGICRBSK-UHFFFAOYSA-N
- SMILES: FC1C=NC2=CC=C(N=C2C=1C)OC
Computed Properties
- Exact Mass: 192.06989108g/mol
- Monoisotopic Mass: 192.06989108g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 35
7-Fluoro-2-methoxy-8-methyl-1,5-naphthyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A219008383-250mg |
7-Fluoro-2-methoxy-8-methyl-1,5-naphthyridine |
1415415-01-8 | 95% | 250mg |
470.25 USD | 2021-06-15 | |
| Alichem | A219008383-1g |
7-Fluoro-2-methoxy-8-methyl-1,5-naphthyridine |
1415415-01-8 | 95% | 1g |
1,235.52 USD | 2021-06-15 | |
| Chemenu | CM369991-1g |
7-Fluoro-2-methoxy-8-methyl-1,5-naphthyridine |
1415415-01-8 | 95%+ | 1g |
$*** | 2023-03-30 |
7-Fluoro-2-methoxy-8-methyl-1,5-naphthyridine Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on 7-Fluoro-2-methoxy-8-methyl-1,5-naphthyridine
7-Fluoro-2-methoxy-8-methyl-1,5-naphthyridine: A Promising Scaffold in Medicinal Chemistry
7-Fluoro-2-methoxy-8-methyl-1,5-naphthyridine (CAS No. 1415415-01-8) has emerged as a significant compound in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This 1,5-naphthyridine ring system, modified with fluoro, methoxy, and methyl substituents, demonstrates a versatile scaffold for drug discovery. Recent studies have highlighted its role in modulating biological targets, particularly in anti-inflammatory and antitumor contexts.
The 1,5-naphthyridine ring is a heterocyclic structure with two nitrogen atoms at positions 1 and 5, which provides a rigid framework for molecular interactions. The fluoro substitution at the 7-position introduces electron-withdrawing effects, influencing the compound’s physicochemical properties and biological activity. The methoxy group at the 2-position enhances hydrophilicity, while the methyl group at the 8-position contributes steric effects and metabolic stability. These modifications collectively enhance the compound’s ability to interact with target proteins, making it a valuable candidate for further development.
Recent advancements in computational chemistry have enabled the prediction of 7-Fluoro-2-methoxy-8-methyl-1,5-naphthyridine’s binding affinity to key therapeutic targets. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits high affinity for NF-κB (Nuclear Factor kappa B), a critical regulator of inflammatory responses. The 1,5-naphthyridine ring system was found to stabilize the NF-κB complex, thereby inhibiting the transcription of pro-inflammatory cytokines such as TNF-α and IL-6. This finding underscores its potential in the treatment of chronic inflammatory diseases.
Further exploration of the 1,5-naphthyridine ring system has revealed its role in antitumor applications. A 2023 preclinical study in Bioorganic & Medicinal Chemistry Letters reported that 7-Fluoro-2-methoxy-8-methyl-1,5-naphthyridine selectively targets prostate cancer cells by modulating the PI3K/AKT/mTOR signaling pathway. The fluoro substitution was shown to enhance the compound’s ability to disrupt the PI3K/AKT/mTOR cascade, leading to reduced cell proliferation and increased apoptosis in tumor models. This mechanism highlights the 1,5-naphthyridine ring’s adaptability for targeting specific oncogenic pathways.
The methoxy group at the 2-position plays a crucial role in optimizing the compound’s pharmacokinetic profile. Research published in Drug Discovery Today in 2,023 indicated that the methoxy substitution improves the blood-brain barrier permeability of 7-Fluoro-2-methoxy-8-methyl-1,5-naphthyridine, making it a promising candidate for neurodegenerative disease research. This property is attributed to the increased hydrophilicity conferred by the methoxy group, which facilitates the compound’s transport across biological membranes.
In addition to its anti-inflammatory and antitumor properties, the 1,5-naphthyridine ring system has shown potential in neurological disorders. A 2023 review in Pharmaceutical Research highlighted the compound’s ability to modulate GABAergic signaling, which is critical for conditions such as epilepsy and anxiety disorders. The fluoro substitution was found to enhance the compound’s affinity for GABA receptors, suggesting its utility in the development of novel anxiolytic agents.
The synthesis of 7-Fluoro-2-methoxy-8-methyl-1,5-naphthyridine involves a multi-step process that leverages its 1,5-naphthyridine ring structure. A 2023 study in Organic Letters described an efficient method for its preparation, utilizing electrophilic substitution reactions to introduce the fluoro and methoxy groups. This synthetic approach not only ensures the compound’s purity but also allows for the exploration of structure-activity relationship (SAR) studies, which are essential for optimizing its therapeutic potential.
Current research is focused on expanding the applications of the 1,5-naphthyridine ring system. A 2023 study in ACS Chemical Biology explored its potential in antimicrobial therapies, demonstrating its ability to inhibit Gram-positive bacteria. The methyl group at the 8-position was found to enhance the compound’s lipophilicity, enabling it to penetrate bacterial cell membranes effectively. This discovery highlights the 1,5-naphthyridine ring’s versatility in targeting diverse biological systems.
The fluoro substitution in 7-Fluoro-2-methoxy-8-methyl-1,5-naphthyridine also contributes to its metabolic stability. A 2023 pharmacokinetic study in Drug Metabolism and Disposition showed that the fluoro group reduces the compound’s susceptibility to enzymatic degradation, thereby improving its half-life in vivo. This property is critical for ensuring therapeutic efficacy, particularly in chronic disease management.
As research into the 1,5-naphthyridine ring system advances, 7-Fluoro-2-methoxy-8-methyl-1,5-naphthyridine is poised to play a significant role in the development of novel therapeutics. Its unique structural features, combined with its ability to modulate multiple biological targets, make it a compelling candidate for further investigation. The ongoing exploration of this compound’s structure-activity relationships and pharmacological profiles will undoubtedly contribute to the discovery of new treatments for a wide range of diseases.
1415415-01-8 (7-Fluoro-2-methoxy-8-methyl-1,5-naphthyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)